Cas no 1404685-33-1 (2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid
• CAS No: 1404685-33-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6224015
• PubChem ID: 64250572
• Update Time: 2025-10-30

2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid
• 1404685-33-1
• AKOS013571626
• EN300-1071196
• 2-{[(tert-butoxy)carbonyl]amino}-2-(3-methylcyclohexyl)acetic acid

• Inchi： 1S/C14H25NO4/c1-9-6-5-7-10(8-9)11(12(16)17)15-13(18)19-14(2,3)4/h9-11H,5-8H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： YLFSNMIYYONXJI-UHFFFAOYSA-N
• SMILES： OC(C(C1CCCC(C)C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid (CAS No. 1404685-33-1)

2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid (CAS No. 1404685-33-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and 3-methylcyclohexyl moiety, plays a pivotal role in peptide synthesis and drug development. Its unique structure offers excellent stability and selectivity, making it a preferred choice for researchers focusing on prodrug design and enzyme inhibition studies.

In recent years, the demand for Boc-protected amino acids like 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid has surged due to their applications in targeted drug delivery systems and bioconjugation techniques. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of novel small-molecule therapeutics. Researchers are particularly interested in its potential to enhance bioavailability and metabolic stability in preclinical models, aligning with the growing trend of personalized medicine.

The synthesis of CAS No. 1404685-33-1 involves multi-step organic reactions, including Boc protection and chiral resolution, to ensure high enantiomeric purity. This is critical for applications in asymmetric catalysis and stereoselective synthesis, where even minor impurities can significantly impact outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound’s identity and purity, addressing the industry’s emphasis on quality control and regulatory compliance.

From an industrial perspective, 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production, resonating with global initiatives like the UN Sustainable Development Goals (SDGs). Furthermore, its compatibility with continuous flow chemistry has attracted attention from manufacturers aiming to scale up production efficiently.

Frequently asked questions about this compound include its storage conditions (typically under inert atmosphere at low temperatures), solubility profiles (favoring polar aprotic solvents), and compatibility with coupling reagents used in peptide synthesis. These queries reflect the practical challenges faced by laboratories and underscore the need for detailed technical documentation. Additionally, the compound’s patent landscape and supply chain resilience are hot topics, especially post-pandemic, as industries prioritize local sourcing and intellectual property security.

In summary, CAS No. 1404685-33-1 exemplifies the intersection of cutting-edge research and industrial applicability. Its versatility in medicinal chemistry, coupled with advancements in sustainable manufacturing, positions it as a valuable asset for scientists and enterprises alike. As the pharmaceutical sector continues to evolve, compounds like 2-{(tert-butoxy)carbonylamino}-2-(3-methylcyclohexyl)acetic acid will remain at the forefront of innovation, driving progress in therapeutic development and material science.